Cas no 2249695-94-9 (4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide)

4-(Dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide is a synthetic organic compound featuring a dimethylamino group and a propargyl ether-linked phenyl moiety. Its structure combines an enamide backbone with a terminal alkyne, offering versatility in chemical modifications, particularly in click chemistry applications. The dimethylamino group enhances solubility in polar solvents, while the propargyl ether provides a reactive handle for further functionalization. This compound is of interest in medicinal chemistry and materials science due to its potential as a building block for bioactive molecules or polymer precursors. Its well-defined reactivity profile makes it suitable for controlled synthetic transformations.

4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide structure

2249695-94-9 structure

Product Name:4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide

CAS No:2249695-94-9

MF:C₁₅H₁₈N₂O₂

MW:258.315623760223

CID:6008706

PubChem ID:137950906

Update Time:2025-06-14

4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

- 4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide
- EN300-26575790
- 2249695-94-9
- (E)-4-(Dimethylamino)-N-(4-prop-2-ynoxyphenyl)but-2-enamide
- 4-(dimethylamino)-N-[4-(prop-2-yn-1-yloxy)phenyl]but-2-enamide
- Inchi： 1S/C15H18N2O2/c1-4-12-19-14-9-7-13(8-10-14)16-15(18)6-5-11-17(2)3/h1,5-10H,11-12H2,2-3H3,(H,16,18)/b6-5+
- InChI Key： PIDAROUISLSFJF-AATRIKPKSA-N
- SMILES： O(CC#C)C1C=CC(=CC=1)NC(/C=C/CN(C)C)=O

Computed Properties

Exact Mass: 258.136827821g/mol
Monoisotopic Mass: 258.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 41.6Å²

4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26575790-0.05g	4-(dimethylamino)-N-[4-(prop-2-yn-1-yloxy)phenyl]but-2-enamide	2249695-94-9	95.0%	0.05g	$246.0	2025-03-20

4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide Related Literature

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Additional information on 4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide

Research Brief on 4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide (CAS: 2249695-94-9)

Recent studies on 4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide (CAS: 2249695-94-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its promising biological activities, particularly in targeting specific signaling pathways involved in disease progression. The following brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and potential applications.

The synthesis of 4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide has been optimized to improve yield and purity, as reported in recent publications. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions to achieve efficient production. The compound's structure, featuring a dimethylamino group and a propargyloxy phenyl moiety, is critical for its interaction with biological targets, as demonstrated by molecular docking studies.

In vitro and in vivo studies have revealed that 4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide exhibits significant inhibitory effects on key enzymes involved in inflammatory and proliferative pathways. For instance, it has shown potent activity against kinases such as PI3K and MAPK, which are often dysregulated in cancers and autoimmune diseases. These findings suggest its potential as a multi-targeted therapeutic agent, capable of modulating multiple pathways simultaneously.

Further investigations into the pharmacokinetics and toxicity profile of this compound are underway. Preliminary data indicate favorable bioavailability and minimal off-target effects, making it a promising candidate for further development. Researchers are also exploring its potential in combination therapies, where it could enhance the efficacy of existing drugs while reducing adverse effects.

In conclusion, 4-(dimethylamino)-N-4-(prop-2-yn-1-yloxy)phenylbut-2-enamide represents a promising avenue for drug discovery, with its unique chemical structure and broad biological activity. Continued research is essential to fully elucidate its therapeutic potential and translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of such innovative compounds.